Cas no 1448065-53-9 (2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide)

• Product Name: 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide
• CAS No: 1448065-53-9
• MF: C₁₆H₂₁N₅O₂S
• MW: 347.4352414608
• CID: 5869641
• PubChem ID: 71810057
• Update Time: 2025-07-10

2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide
• F6446-0874
• 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide
• 1448065-53-9
• AKOS024567049
• VU0549259-1
• 2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide

• Inchi： 1S/C16H21N5O2S/c1-11-12(2)18-10-21(15(11)23)9-14(22)19-13-3-6-20(7-4-13)16-17-5-8-24-16/h5,8,10,13H,3-4,6-7,9H2,1-2H3,(H,19,22)
• InChI Key： VYLYJZZHJMVTQN-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CS2)CC1)(=O)CN1C=NC(C)=C(C)C1=O

Computed Properties

• Exact Mass: 347.14159610g/mol
• Monoisotopic Mass: 347.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide

Research Brief on 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide (CAS: 1448065-53-9)

The compound 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide (CAS: 1448065-53-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidinone and thiazole-containing piperidine scaffold, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

Recent research efforts have elucidated the synthetic pathways for 1448065-53-9, highlighting its efficient production through multi-step organic reactions involving key intermediates. The compound's structural features, including the pyrimidinone core and the thiazole-piperidine moiety, are believed to contribute to its bioactivity. Computational modeling and X-ray crystallography studies have provided insights into its three-dimensional conformation, which is critical for understanding its interaction with biological targets.

In vitro and in vivo studies have demonstrated that 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide exhibits potent inhibitory activity against specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, recent findings suggest that this compound acts as a selective modulator of certain kinase enzymes, which are often dysregulated in cancers and autoimmune diseases. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have also been investigated, revealing favorable profiles for further development.

One of the most notable advancements in the research of 1448065-53-9 is its application in targeted therapy. Preclinical trials have shown that this compound can effectively suppress tumor growth in xenograft models, with minimal off-target effects. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential use for treating neurological disorders. Researchers are currently exploring its efficacy in models of neurodegenerative diseases, with preliminary data indicating neuroprotective effects.

Despite these promising results, challenges remain in the development of 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide as a therapeutic agent. Issues such as dose optimization, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 1448065-53-9 represents a significant advancement in the search for novel bioactive molecules. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation. Continued research into its mechanisms of action and therapeutic potential will likely yield important contributions to the fields of oncology, immunology, and neurology. This compound exemplifies the power of interdisciplinary approaches in drug discovery and highlights the importance of integrating chemical synthesis with biological evaluation.